Cas no 34843-84-0 (2-(thiophen-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(thiophen-3-yl)ethan-1-amine hydrochloride
• CAS No: 34843-84-0
• MF: C₆H₁₀ClNS
• MW: 163.668299198151
• MDL: MFCD09265521
• CID: 303701
• PubChem ID: 12258738
• Update Time: 2025-05-26

2-(thiophen-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-3-yl)ethanamine hydrochloride
• 2-(thiophen-3-yl) ethanamine
• 2-thiophen-3-ylethanamine,hydrochloride
• 3-AMINOETHYLTHIOPHENE HCL
• 3-Aminoethylthiophene hydrochloride
• 3-Thiopheneethanamine hydrochloride
• 3-Thiopheneethanamine,hydrochloride (1:1)
• Thiophene-3-ethylamine hydrochloride
• 2-(3-thienyl)ethanamine hydrochloride
• 2-(3-thienyl)ethylamine hydrochloride
• 2-(thiophen-3-yl)ethanamine hcl
• 2-[3]Thienyl-aethylamin,Hydrochlorid
• 2-thiophen-3-ylethylamine hydrochloride
• 2-thiophene-3-yl-ethylamine hydrochloride
• 3-(2-aminoethyl)thiophene hcl
• 3-(2-aminoethyl)thiophene hydrochloride
• 3-Amino-ethyl thiophene
• 2-(Thien-3-yl)ethylamine hydrochloride
• 2-(thiophen-3-yl)ethan-1-amine hydrochloride
• PubChem24381
• 2-(Thiophen-3-yl)ethanaminehydrochloride
• PYUCPHDVJORSMA-UHFFFAOYSA-N
• 2-(Thiophen-3-yl)ethanamine, HCl
• SB10583
• RT
• 2-thiophen-3-yl-ethylamine hydrochloride
• SY006793
• CS-W005499
• PS-8746
• 2-thiophen-3-ylethanamine;hydrochloride
• AKOS015950948
• 34843-84-0
• DTXSID10482772
• 3-(Aminoethyl)thiophene HCl
• A874848
• AMY34288
• FT-0650510
• MFCD09265521
• EN300-116647
• SCHEMBL289498
• J-506634
• 2-(Thiophen-3-yl)-ethanamine hydrochloride
• DB-069084

• MDL： MFCD09265521
• Inchi： 1S/C6H9NS.ClH/c7-3-1-6-2-4-8-5-6;/h2,4-5H,1,3,7H2;1H
• InChI Key： PYUCPHDVJORSMA-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)CCN

Computed Properties

• Exact Mass: 163.02200
• Monoisotopic Mass: 163.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: No data available
• Melting Point: 215-216 ºC
• Boiling Point: 243.7°C at 760 mmHg
• Flash Point: No data available
• PSA: 54.26000
• LogP: 2.75160
• Vapor Pressure: No data available

2-(thiophen-3-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(thiophen-3-yl)ethan-1-amine hydrochloride

Research Update on 2-(thiophen-3-yl)ethan-1-amine hydrochloride (CAS: 34843-84-0) in Chemical Biology and Pharmaceutical Applications

2-(thiophen-3-yl)ethan-1-amine hydrochloride (CAS: 34843-84-0) is a thiophene-based amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining a thiophene ring with an ethylamine side chain, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a building block for novel drug candidates, particularly in central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a precursor for serotonin receptor modulators. The research team demonstrated that 2-(thiophen-3-yl)ethan-1-amine hydrochloride serves as an excellent scaffold for developing selective 5-HT2C receptor agonists, with potential applications in obesity and psychiatric disorders. The study highlighted the compound's optimal physicochemical properties, including good blood-brain barrier permeability and metabolic stability, making it particularly valuable for CNS-targeted drug development.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis and evaluation of novel derivatives based on 34843-84-0 against drug-resistant bacterial strains. The lead compounds exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the low micromolar range. Structural-activity relationship (SAR) analysis revealed that the thiophene moiety contributes significantly to membrane penetration and target binding.

From a chemical biology perspective, researchers have utilized 2-(thiophen-3-yl)ethan-1-amine hydrochloride as a versatile intermediate in probe development. A 2023 Nature Chemical Biology paper described its incorporation into activity-based protein profiling (ABPP) probes for studying amine-processing enzymes. The compound's fluorescence properties and selective reactivity make it particularly useful for live-cell imaging applications and target identification studies.

The synthetic accessibility of 34843-84-0 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a scalable, green chemistry approach for its production, featuring a one-pot thiophene functionalization and reductive amination sequence with excellent yield (82%) and purity (>99%). This development addresses previous challenges in large-scale synthesis while reducing environmental impact.

Looking forward, the unique properties of 2-(thiophen-3-yl)ethan-1-amine hydrochloride continue to inspire novel applications. Current research directions include its exploration in targeted drug delivery systems (particularly for brain-targeted nanoparticles) and as a component in supramolecular chemistry for smart materials. The compound's versatility and proven biological activity ensure it will remain an important tool in chemical biology and a valuable scaffold in pharmaceutical development for years to come.